Cas no 1261724-08-6 (2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261724-08-6
• MF: C₁₅H₁₁F₅O₂
• MW: 318.238662004471
• CID: 4992179
• Update Time: 2025-07-19

2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H11F5O2/c1-21-10-5-6-12(13(8-10)14(16)17)9-3-2-4-11(7-9)22-15(18,19)20/h2-8,14H,1H3
• InChI Key： YVTZTAQHGWFCIQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC=C(C=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5

Additional information on 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl

Introduction to 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261724-08-6)

2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261724-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This biphenyl derivative features a combination of difluoromethyl, methoxy, and trifluoromethoxy substituents, which contribute to its distinct reactivity and potential applications.

The compound's structure consists of two benzene rings connected at the para positions, with specific functional groups attached to enhance its utility in synthetic chemistry. The presence of difluoromethyl groups introduces electron-withdrawing effects, while the methoxy and trifluoromethoxy groups provide both electron-donating capabilities and steric hindrance, respectively. These features make it a versatile building block for designing novel molecules with tailored biological activities.

In recent years, the demand for advanced intermediates in drug discovery has led to increased interest in biphenyl derivatives like 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl. Its structural motifs are frequently employed in the synthesis of pharmacophores targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The compound's ability to serve as a scaffold for further derivatization has made it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of this compound is its role in developing small-molecule inhibitors. The electron-deficient nature of the difluoromethyl group enhances binding interactions with biological targets, while the methoxy and trifluoromethoxy groups can fine-tune solubility and metabolic stability. These properties are particularly relevant in the design of kinase inhibitors, which are critical in cancer therapy. Recent studies have demonstrated that biphenyl derivatives incorporating similar functional groups exhibit potent activity against tyrosine kinases, making them promising candidates for further development.

The agrochemical industry has also explored the potential of 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl as a precursor for novel pesticides. Its structural complexity allows for the creation of compounds with enhanced efficacy against resistant pests while maintaining environmental safety. Researchers have reported successful syntheses of herbicides and fungicides derived from this intermediate, highlighting its versatility beyond pharmaceutical applications.

The synthesis of 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to construct the biphenyl core efficiently. The introduction of fluorinated groups necessitates careful handling to prevent unwanted side reactions, but modern techniques have significantly improved yields and purity levels.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives based on this scaffold exhibit modulatory effects on multiple signaling pathways. For instance, certain analogs have shown promise in inhibiting pathways involved in tumor growth and metastasis. Additionally, their interaction with cytochrome P450 enzymes has been examined to assess metabolic stability and potential drug-drug interactions.

The growing interest in fluorinated compounds stems from their ability to modulate bioavailability and binding affinity. The presence of multiple fluorine atoms in 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl enhances its lipophilicity while maintaining water solubility, making it an ideal candidate for oral administration. This balance is crucial for achieving therapeutic efficacy without compromising safety profiles.

In conclusion, 2-(Difluoromethyl)-4-methoxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261724-08-6) represents a significant advancement in synthetic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable the development of novel bioactive molecules with high potential for improving human health and agricultural productivity. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of molecular innovation.